Cas no 58956-75-5 (2,3,4,5,6-Pentakis(trifluoromethyl)benzoic acid)

• Product Name: 2,3,4,5,6-Pentakis(trifluoromethyl)benzoic acid
• CAS No: 58956-75-5
• MF: C₁₂HF₁₅O₂
• MW: 462.111196279526
• CID: 2619458
• Update Time: 2023-08-07

2,3,4,5,6-Pentakis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentakis(trifluoromethyl) benzoic acid
• 2,3,4,5,6-Pentakis(trifluoromethyl)benzoic acid

• Inchi： 1S/C12HF15O2/c13-8(14,15)2-1(7(28)29)3(9(16,17)18)5(11(22,23)24)6(12(25,26)27)4(2)10(19,20)21/h(H,28,29)
• InChI Key： SDFQBQNTMZDSJQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C(F)(F)F)C(C(=O)O)=C(C(F)(F)F)C=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 567
• Topological Polar Surface Area: 37.3